Cas no 2411291-47-7 (4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate)
4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
-
- Z4246893374
- 5-[(4-Fluorosulfonyloxyphenyl)methylamino]-1,2,3,4-tetrahydronaphthalene
- 4-{[(5,6,7,8-tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate
- 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate
-
- Inchi: 1S/C17H18FNO3S/c18-23(20,21)22-15-10-8-13(9-11-15)12-19-17-7-3-5-14-4-1-2-6-16(14)17/h3,5,7-11,19H,1-2,4,6,12H2
- InChI Key: VINDLWNKJHJGQT-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC(=CC=1)CNC1=CC=CC2CCCCC=21)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 471
- XLogP3: 4.9
- Topological Polar Surface Area: 63.8
4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26622366-1.0g |
4-{[(5,6,7,8-tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate |
2411291-47-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26622366-1g |
2411291-47-7 | 90% | 1g |
$0.0 | 2023-09-12 |
4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate
Professional Introduction to Compound with CAS No. 2411291-47-7 and Product Name: 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate
The compound in question, identified by the CAS No. 2411291-47-7, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, more specifically referred to by the product name 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate, represents a novel molecular architecture designed to interact with biological targets in a highly specific manner. The unique structural features of this molecule, particularly its sulfurofluoridate moiety and the presence of a tetrahydronaphthalen-1-yl group, make it a promising candidate for further exploration in drug discovery and development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The sulfurofluoridate functional group is known for its ability to enhance binding affinity and selectivity, which is crucial for developing drugs that minimize side effects. In contrast, the tetrahydronaphthalen-1-yl moiety contributes to the molecule's solubility and metabolic stability, making it more suitable for oral administration and prolonged circulation in the bloodstream.
Current research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine structural elements from different pharmacophores. The compound under discussion exemplifies this trend by integrating an amino-methylphenyl scaffold with a tetrahydronaphthalen-1-yl substituent. Such hybrid structures have shown promise in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer progression. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in these diseases.
The synthesis of 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The introduction of the sulfurofluoridate group is particularly challenging due to its sensitivity to hydrolysis and oxidation, necessitating anhydrous conditions and inert atmospheres during synthesis.
In vitro studies have begun to unravel the mechanistic basis of the compound's biological activity. Initial experiments have demonstrated that 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate can interact with target proteins in a dose-dependent manner. The presence of both hydrophobic and polar regions in its structure allows it to engage multiple binding sites on its target molecules, leading to potent inhibition or modulation of their function. Further investigation into its interaction with biological targets will provide valuable insights into its potential therapeutic applications.
The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in drug discovery pipelines. The unique combination of functional groups in 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate positions it as a versatile tool for exploring new therapeutic strategies. By leveraging computational methods to predict and optimize its properties, researchers can accelerate the development of novel drugs that address unmet medical needs.
Future directions for research on this compound include exploring its potential as an lead compound for drug development. Initial preclinical studies will focus on assessing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicological evaluations will be conducted to ensure its safety profile before moving into clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients.
The broader implications of this research extend beyond individual compounds like 4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate. They underscore the importance of innovative chemical design in addressing complex diseases and highlight the need for continued investment in basic research. As our understanding of molecular interactions deepens, so too does our ability to develop safer and more effective treatments for a wide range of disorders.
2411291-47-7 (4-{[(5,6,7,8-Tetrahydronaphthalen-1-yl)amino]methyl}phenyl sulfurofluoridate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)